2-fluoro-N-[(1-hydroxycyclohexyl)methyl]pyridine-4-carboxamide

• IUPAC Name: 2-fluoro-N-[(1-hydroxycyclohexyl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C13H17FN2O2/c14-11-8-10(4-7-15-11)12(17)16-9-13(18)5-2-1-3-6-13/h4,7-8,18H,1-3,5-6,9H2,(H,16,17)
• InChI Key: WFLIOXDXWHIIDB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CNC(=O)C2=CC(=NC=C2)F)O
• Molecular Formula: C13H17FN2O2
• Molecular Weight: 252.28 g/mol
• CAS No.: 1104078-48-9

Description

2-fluoro-N-[(1-hydroxycyclohexyl)methyl]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C13H17FN2O2 and its molecular weight is 252.289. The purity is usually 95%.
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Scientific Research Applications

Fluorinated Compounds in Medical Diagnostics

Fluorinated compounds, such as fluorine-labeled imaging agents, have been extensively studied for their applications in medical diagnostics, especially in the imaging of amyloid plaques in Alzheimer's disease. The development of radioligands, like [18F] 1,1-dicyano-2-[6-(dimethylamino)-2-naphtalenyl] propene (18F-FDDNP) and others, highlights the significant role of fluorinated compounds in enhancing diagnostic imaging techniques. These advances allow for early detection and monitoring of disease progression, offering insights into the pathophysiological mechanisms underlying conditions like Alzheimer's disease (Nordberg, 2007).

Fluorinated Compounds in Drug Synthesis and Modification

The synthesis and modification of drugs with fluorinated components are pivotal in medicinal chemistry, providing compounds with improved pharmacokinetic and pharmacodynamic properties. For instance, fluorination can significantly influence the metabolic stability, binding affinity, and bioavailability of pharmaceuticals. Studies on the synthesis of fluorinated pyrimidines and their role in cancer treatment, such as the use of 5-Fluorouracil and its derivatives, demonstrate the critical impact of fluorine substitution on therapeutic efficacy and selectivity (Gmeiner, 2020).

Environmental and Biological Applications

Fluorinated compounds also find applications in environmental and biological studies. For example, the microbial degradation of polyfluoroalkyl chemicals has been researched for understanding the environmental fate, biodegradability, and potential ecological impacts of these substances. Such studies are crucial for assessing the environmental persistence and toxicity of fluorinated pollutants, guiding the development of safer and more sustainable chemical practices (Liu & Mejia Avendaño, 2013).